
Application Notes and Protocols for AF430 NHS
Ester Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AF430 NHS ester

Cat. No.: B12378377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AF430 NHS ester (succinimidyl ester) is a bright, water-soluble fluorescent dye belonging to

the Alexa Fluor family.[1][2][3] Its utility in labeling primary amines on proteins, antibodies, and

other biomolecules makes it a valuable tool for creating fluorescently-labeled conjugates used

in a variety of applications, including flow cytometry, fluorescence microscopy, and

immunofluorescence-based assays.[1][4][5] The N-hydroxysuccinimide (NHS) ester functional

group readily reacts with primary amines at a slightly basic pH to form stable amide bonds.[6]

[7] Proper preparation and storage of the AF430 NHS ester stock solution are critical for

successful and reproducible conjugation experiments.

Quantitative Data Summary
The following table summarizes the key quantitative data for AF430 NHS ester:
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Property Value Reference

Molecular Weight ~701.8 g/mol [8]

Excitation Maximum (λex) ~430 nm [8][9][10]

Emission Maximum (λem) ~542 nm - 545 nm [8][9][10]

Extinction Coefficient (ε) ~15,000 cm⁻¹M⁻¹ [8]

Recommended Stock Solution

Concentration
10 mM [8]

Recommended Solvent

Anhydrous Dimethyl Sulfoxide

(DMSO) or Dimethylformamide

(DMF)

[6][8]

Storage Temperature (Powder)
-20°C, desiccated and

protected from light
[4][8][11]

Storage Temperature (Stock

Solution)
-20°C [4][6][8]

Stock Solution Stability

At least one month when

prepared in anhydrous DMSO

and stored properly

[8]

Experimental Protocols
Materials

AF430 NHS Ester (powder)

Anhydrous Dimethyl Sulfoxide (DMSO) or high-quality, amine-free Dimethylformamide (DMF)

Microcentrifuge tubes

Pipettes and pipette tips

Vortex mixer

Microcentrifuge
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Protocol for Preparing a 10 mM AF430 NHS Ester Stock
Solution

Equilibration: Before opening, allow the vial of AF430 NHS ester powder to warm to room

temperature to prevent condensation of moisture, as NHS esters are moisture-sensitive.

Solvent Addition: Add the appropriate volume of anhydrous DMSO or DMF to the vial to

achieve a 10 mM concentration. For example, to prepare a 10 mM stock solution from 1 mg

of AF430 NHS ester (MW ~701.8 g/mol ), you would add approximately 142 µL of solvent.

Dissolution: Vortex the vial thoroughly until all the dye has completely dissolved.

Centrifugation: Briefly centrifuge the vial to collect the solution at the bottom.[8]

Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes. Store the

aliquots at -20°C, protected from light.[6][8] When stored properly in anhydrous DMSO, the

stock solution is stable for at least one month.[8]

Visualization of Experimental Workflow
The following diagram illustrates the workflow for preparing the AF430 NHS ester stock

solution and its subsequent use in a typical protein labeling reaction.
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Caption: Workflow for AF430 NHS ester stock solution preparation and protein labeling.

Signaling Pathway Diagram (Generic Amine
Labeling)
As AF430 NHS ester is a versatile labeling reagent for any molecule containing a primary

amine, a specific signaling pathway is not applicable. Instead, the following diagram illustrates

the chemical reaction between the AF430 NHS ester and a primary amine on a target

molecule.

AF430-NHS Ester Target Molecule-NH₂ pH 8.3 - 8.5 AF430-Amide Bond-Target Molecule N-HydroxysuccinimideReaction
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Caption: Reaction of AF430 NHS ester with a primary amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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